Cas no 99059-02-6 (3-(1-hydroxyethyl)-1(3H)-Isobenzofuranone)

• Product name: 3-(1-hydroxyethyl)-1(3H)-Isobenzofuranone
• CAS No: 99059-02-6
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1123641

3-(1-hydroxyethyl)-1(3H)-Isobenzofuranone Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxyethyl)-1(3H)-Isobenzofuranone
• 1(3H)-Isobenzofuranone, 3-(1-hydroxyethyl)-

• Inchi： 1S/C10H10O3/c1-6(11)9-7-4-2-3-5-8(7)10(12)13-9/h2-6,9,11H,1H3
• InChI Key： DGVATGXQLLEFQV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(O)C)O1

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5A^2